Cas no 90145-26-9 (1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-3-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-3-phenyl-, methyl ester
• CAS No: 90145-26-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 793246
• PubChem ID: 827013
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-3-phenyl-, methyl ester
• methyl 1,5-dimethyl-3-phenylpyrazole-4-carboxylate
• AE-641/14883015
• DTXSID30356608
• 90145-26-9
• SCHEMBL12264906
• methyl 1,5-dimethyl-3-phenyl-1H-pyrazole-4-carboxylate
• methyl1,5-dimethyl-3-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H14N2O2/c1-9-11(13(16)17-3)12(14-15(9)2)10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key： VYNXNCAMDHTBBF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC=CC=2)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles